Cas no 116850-46-5 (4H-1,2,4-Triazole,3-(ethylthio)-5-(2-fluorophenyl)-4-methyl-)

• Product Name: 4H-1,2,4-Triazole,3-(ethylthio)-5-(2-fluorophenyl)-4-methyl-
• CAS No: 116850-46-5
• MF: C₁₁H₁₂FN₃S
• MW: 237.29648399353
• CID: 218340
• PubChem ID: 3087995
• Update Time: 2025-04-19

4H-1,2,4-Triazole,3-(ethylthio)-5-(2-fluorophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,3-(ethylthio)-5-(2-fluorophenyl)-4-methyl-
• 3-ethylsulfanyl-5-(2-fluorophenyl)-4-methyl-1,2,4-triazole
• 3-(Ethylthio)-5-(2-fluorophenyl)-4-methyl-4H-1,2,4-triazole
• SCHEMBL9223422
• 4H-1,2,4-Triazole, 3-(ethylthio)-5-(2-fluorophenyl)-4-methyl-
• DTXSID60151542
• 116850-46-5
• AKOS017020523
• CHEMBL281897

• Inchi： 1S/C11H12FN3S/c1-3-16-11-14-13-10(15(11)2)8-6-4-5-7-9(8)12/h4-7H,3H2,1-2H3
• InChI Key： WMKIGWHSLMCKPM-UHFFFAOYSA-N
• SMILES： S(CC)C1=NN=C(C2C=CC=CC=2F)N1C

Computed Properties

• Exact Mass: 237.07376
• Monoisotopic Mass: 237.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 399°C at 760 mmHg
• Flash Point: 195.1°C
• Refractive Index: 1.611
• PSA: 30.71